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Abstract

This technical guide provides a comprehensive overview of 2-(2,6-
Dichlorophenoxy)propanoic acid, a chemical compound of interest in various scientific
domains. This document delineates its fundamental chemical properties, including its Chemical
Abstracts Service (CAS) number and its formal International Union of Pure and Applied
Chemistry (IUPAC) nomenclature. A detailed exploration of its synthesis, potential applications,
and toxicological profile is presented, drawing parallels with its more extensively studied
isomer, 2-(2,4-Dichlorophenoxy)propanoic acid (Dichlorprop). Furthermore, this guide outlines
established analytical methodologies for the detection and quantification of related compounds,
which are adaptable for the title compound. This paper aims to serve as a foundational
resource for professionals engaged in research and development activities involving this and
similar molecules.
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Core Identification and Chemical Properties

2-(2,6-Dichlorophenoxy)propanoic acid is a halogenated aromatic carboxylic acid. Its core
structure consists of a propanoic acid moiety linked to a 2,6-dichlorophenoxy group via an

ether bond.

Property Value Source
2-(2,6-

IUPAC Name Dichlorophenoxy)propanoic [1]
acid

CAS Number 25140-90-3

Molecular Formula CoHsCl203 [1]

Molecular Weight 235.06 g/mol [1]

Canonical SMILES CC(C(=0)0O)Oclc(ccecclClCl [1]
JTSKVVDMNKQPAO-

InChl Key [1]
UHFFFAOYSA-N
White to off-white solid

Appearance _
(predicted)
Predicted to be sparingly

Solubility soluble in water, soluble in [2]

organic solvents

Synthesis and Manufacturing

The synthesis of 2-(2,6-Dichlorophenoxy)propanoic acid can be achieved through a
Williamson ether synthesis. This well-established reaction involves the coupling of a phenoxide
with an alkyl halide. A plausible synthetic route is outlined below.

Synthetic Pathway

The primary route for synthesizing 2-(2,6-Dichlorophenoxy)propanoic acid involves the
reaction of 2,6-Dichlorophenol with a salt or ester of 2-chloropropanoic acid in the presence of
a base.
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Caption: Williamson Ether Synthesis of 2-(2,6-Dichlorophenoxy)propanoic acid.

Experimental Protocol

The following is a generalized experimental protocol based on the synthesis of a similar
compound, 2-[4'-(2",4"-dichlorophenoxy)-phenoxy]propionic acid[3]. This should be adapted
and optimized for the specific synthesis of the title compound.

e Reactant Preparation: In a suitable reaction vessel, dissolve 2,6-dichlorophenol in an
appropriate solvent such as xylene.

« Addition of Base: To the stirred solution, add a strong base, such as sodium hydroxide, to
deprotonate the phenol and form the corresponding phenoxide.

¢ Nucleophilic Attack: Introduce 2-chloropropanoic acid or its ester to the reaction mixture. The
phenoxide will act as a nucleophile, displacing the chloride to form the ether linkage.

e Reaction Conditions: The reaction is typically carried out at an elevated temperature to
facilitate the reaction.
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» Workup and Purification: After the reaction is complete, the mixture is cooled and then
acidified to protonate the carboxylic acid. The product can then be extracted using an
organic solvent and purified by recrystallization or chromatography.

Potential Applications and Mechanism of Action

While specific applications for 2-(2,6-Dichlorophenoxy)propanoic acid are not widely
documented, its structural similarity to other chlorophenoxy herbicides, such as Dichlorprop (2-
(2,4-Dichlorophenoxy)propanoic acid), suggests potential utility in agriculture and plant science
research.

Herbicidal Activity (Hypothesized)

Chlorophenoxy herbicides act as synthetic auxins, which are plant growth hormones[4][5]. At
high concentrations, these synthetic auxins disrupt normal plant growth processes, leading to
uncontrolled cell division and elongation, stem and leaf malformation, and ultimately, plant
death. It is plausible that 2-(2,6-Dichlorophenoxy)propanoic acid exhibits a similar
mechanism of action.
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Caption: Hypothesized mechanism of action as a synthetic auxin herbicide.

Analytical Methodologies
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The analysis of chlorophenoxy acids is typically performed using chromatographic techniques
coupled with various detectors. The following methods, while described for related compounds,
are readily adaptable for 2-(2,6-Dichlorophenoxy)propanoic acid.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust method for the separation and quantification of phenoxyalkanoic acids.
o Stationary Phase: A C18 reversed-phase column is commonly employed.

» Mobile Phase: A mixture of an aqueous buffer (e.g., formic acid in water) and an organic
solvent (e.g., acetonitrile or methanol) is used in an isocratic or gradient elution mode.

o Detection: UV detection at a wavelength corresponding to the absorbance maximum of the
aromatic ring or mass spectrometry (LC-MS) for higher sensitivity and specificity can be
used.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific method for the analysis of volatile compounds. For
non-volatile compounds like carboxylic acids, a derivatization step is necessary.

» Derivatization: The carboxylic acid group is typically converted to a more volatile ester (e.g.,
methyl ester) using a reagent like diazomethane or BFs/methanol.

o Separation: A capillary column with a suitable stationary phase (e.g., a non-polar or
intermediate polarity phase) is used to separate the analyte from other components.

o Detection: A mass spectrometer is used for detection, providing both quantitative data and
structural information for confirmation of identity.

Sample Preparation Protocol for Soil Analysis (Adapted)

The following is a generalized protocol for the extraction of phenoxy acids from soil samples,
adapted from an EPA method[6].

o Extraction: Soil samples are extracted with a mixture of an organic solvent (e.g., methanol)
and an aqueous solution (e.g., acetic acid in water) using sonication or shaking.
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o Clean-up: The extract is then subjected to solid-phase extraction (SPE) using a C18
cartridge to remove interfering substances.

» Elution: The analyte is eluted from the SPE cartridge with a suitable solvent.
o Derivatization (for GC-MS): The eluted sample is then derivatized to form the methyl ester.
e Analysis: The final extract is analyzed by HPLC or GC-MS.

Toxicology and Safety

The toxicological profile of 2-(2,6-Dichlorophenoxy)propanoic acid has not been extensively
studied. However, data from its isomer, Dichlorprop, and other chlorophenoxy herbicides can
provide an indication of its potential hazards.

Potential Health Effects (Extrapolated from Dichlorprop)

o Acute Toxicity: May be harmful if swallowed or inhaled and can cause irritation to the skin,
eyes, and respiratory tract[7].

» Chronic Toxicity: Long-term exposure may lead to adverse effects on the liver and kidneys.

» Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified
chlorophenoxy herbicides as possibly carcinogenic to humans (Group 2B)[5].

Safety Precautions

Standard laboratory safety practices should be strictly followed when handling 2-(2,6-
Dichlorophenoxy)propanoic acid.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

o Ventilation: Work in a well-ventilated area or use a fume hood to minimize inhalation
exposure.

» Handling: Avoid direct contact with the skin and eyes. In case of contact, rinse immediately
with plenty of water.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials.

Conclusion

2-(2,6-Dichlorophenoxy)propanoic acid is a compound with potential applications in the
agrochemical and life sciences sectors. This guide has provided a detailed overview of its
chemical identity, a plausible synthetic route, its likely mechanism of action based on structural
analogs, and appropriate analytical methods for its characterization. While further research is
needed to fully elucidate its properties and applications, this document serves as a valuable
starting point for researchers and developers working with this molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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